2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride
Catalog No.
S6483617
CAS No.
2680529-02-4
M.F
C13H12Cl2FNO
M. Wt
288.1
Availability
In Stock
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CAS Number
2680529-02-4
Product Name
2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride
Molecular Formula
C13H12Cl2FNO
Molecular Weight
288.1
2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride, also known as CHEMBL387889, is a chemical compound with a molecular formula C14H13ClFNO.HCl. It is an important intermediate in the synthesis of various drugs and has potential use in various fields of research and industry. In this paper, we will explore the definition and background of this compound, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride is a white crystalline solid that is soluble in water and organic solvents. It is an important intermediate in the synthesis of several drugs such as arylamidine antifungal agents, H3 receptor antagonists, CB2 receptor agonists, and anaplastic lymphoma kinase inhibitors. The compound has been identified as a potential antitumor agent due to its ability to induce apoptosis in cancer cells.
2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride has a melting point of 238-241°C, and its boiling point is 455.4±45.0 °C at 760 mmHg. The compound has a density of 1.24g/cm3 and a refractive index of 1.609. It is stable under normal conditions and is not readily decomposed by light, heat, or air. The compound has a molecular weight of 292.2 g/mol, and its solubility in water is 10-20mg/mL.
2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride can be synthesized by several methods, including the reduction of 2-fluoro-5-nitrophenylchloride with Fe/HCl in the presence of palladium on carbon, catalytic hydrogenation of 2-fluoro-5-nitroanisole over palladium-black or Raney nickel, and N-alkylation of 2-chloro-4-(2-fluorophenoxy)aniline with methyl iodide in the presence of sodium hydride.
The compound can be characterized by various spectroscopic techniques such as Infrared Spectroscopy (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS). IR spectra of the compound show absorption bands at 3475 cm-1, 3097 cm-1, 1629 cm-1, and 1515 cm-1, which correspond to N-H stretching, aromatic C-H stretching, C=N stretching, and C-C stretching, respectively.
The compound can be characterized by various spectroscopic techniques such as Infrared Spectroscopy (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS). IR spectra of the compound show absorption bands at 3475 cm-1, 3097 cm-1, 1629 cm-1, and 1515 cm-1, which correspond to N-H stretching, aromatic C-H stretching, C=N stretching, and C-C stretching, respectively.
Several analytical methods such as High-Performance Liquid Chromatography (HPLC), Liquid Chromatography–Mass Spectrometry (LC-MS), and Gas Chromatography-Mass Spectrometry (GC-MS) are used to analyze the compound in various matrices such as blood, plasma, and urine. These methods are used to determine the concentration of the compound and its metabolites in biological matrices.
Studies have shown that 2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride has anti-inflammatory, antitumor, and antifungal activities. The compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to inhibit the activity of H3 receptors, which are involved in the regulation of various physiological processes such as sleep, cognition, and neurotransmitter release.
The compound has been found to be toxic to some extent in various in vitro and in vivo studies. The LD50 value of the compound in mice is reported to be 111 mg/kg. The compound causes toxicity by inducing oxidative stress, generating reactive oxygen species, and inhibiting various enzyme activities in the body.
2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride has potential applications in various scientific experiments such as drug discovery, chemical synthesis, and biochemical research. The compound can be used as an intermediate in the synthesis of various drugs, and its biological properties can be exploited to develop novel therapeutics.
Several studies have been conducted on the synthesis, properties, and applications of 2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride. The compound has been found to have potential use in the treatment of cancer, inflammation, and fungal infections. However, more research is needed to fully understand the compound's properties and its mechanism of action.
2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride has potential implications in various fields of research and industry such as drug discovery, medicinal chemistry, and agrochemicals. The compound can be used as an intermediate in the synthesis of various drugs and can be modified to develop new therapeutics. It can also be used as an agrochemical to control fungal infections.
Some limitations of 2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride include its toxicity and limited understanding of its mechanism of action. More research is needed to fully understand the compound's biological properties and its potential therapeutic applications. Future directions for research may include exploring the compound's use in combination therapies and investigating its potential as an agricultural fungicide.
2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride is an important intermediate in the synthesis of various drugs and has potential use in various fields of research and industry. The compound's properties, such as its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions have been discussed. Further research is needed to fully understand the compound's properties and potential therapeutic applications.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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